Cas no 1807539-06-5 (Acid-PEG3-C2-Boc)

• Product Name: Acid-PEG3-C2-Boc
• CAS No: 1807539-06-5
• MF: C₁₄H₂₆O₇
• MW: 306.352045536041
• CID: 3046362
• PubChem ID: 77078220
• Update Time: 2025-05-24

Acid-PEG3-C2-Boc Chemical and Physical Properties

Names and Identifiers

• Acid-PEG3-t-butyl ester
• Carboxy-PEG3-t-butyl ester
• Acid-PEG3-C2-Boc
• COOH-PEG3-COOtBu
• COOH-PEG3-OtBu
• C70260
• 3-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]propanoic acid
• Carboxy-PEG3-t-butylester
• AKOS040741030
• 1807539-06-5
• CS-0109067
• ACID-PEG3-T-BUTYLESTER
• SCHEMBL19475654
• BP-22143
• BS-45274
• HY-130549
• 3-(2-{2-[3-(TERT-BUTOXY)-3-OXOPROPOXY]ETHOXY}ETHOXY)PROPANOIC ACID
• 2,2-dimethyl-4-oxo-3,7,10,13-tetraoxahexadecan-16-oic acid
• DA-70536

• Inchi： 1S/C14H26O7/c1-14(2,3)21-13(17)5-7-19-9-11-20-10-8-18-6-4-12(15)16/h4-11H2,1-3H3,(H,15,16)
• InChI Key： VDWZJPCGUNJFEE-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.16785316g/mol
• Monoisotopic Mass: 306.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Acid-PEG3-C2-Boc

Introduction to Acid-PEG3-C2-Boc (CAS No. 1807539-06-5)

The compound Acid-PEG3-C2-Boc (CAS No. 1807539-06-5) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biotechnological research. This compound, characterized by its unique molecular structure, finds applications in the synthesis of advanced biomaterials and drug delivery systems. The inclusion of PEG3-C2 in its name highlights its polyethylene glycol (PEG) moiety, which is renowned for its biocompatibility and ability to enhance the pharmacokinetic properties of therapeutic agents.

In recent years, the development of targeted drug delivery systems has been a cornerstone in the advancement of modern medicine. The use of PEGylated compounds, such as Acid-PEG3-C2-Boc, has revolutionized the way drugs are administered, improving their stability, solubility, and bioavailability. The Boc (tert-butoxycarbonyl) group in the compound’s structure serves as a protective group for carboxylic acids, ensuring that the molecule remains stable during synthetic processes and can be activated at a later stage when needed.

The significance of Acid-PEG3-C2-Boc in contemporary research is underscored by its role in the development of novel therapeutic agents. Polyethylene glycol (PEG) chains are well-known for their ability to prevent rapid clearance from biological systems, thereby extending the circulation time of drugs. This property is particularly valuable in oncology, where prolonged exposure to anticancer agents can lead to more effective treatment outcomes. Additionally, the Boc-protected carboxylic acid functionality allows for further chemical modifications, making it a versatile building block in synthetic chemistry.

Recent studies have demonstrated the efficacy of PEGylated compounds in enhancing the efficacy of biologics and small molecule drugs. For instance, Acid-PEG3-C2-Boc has been utilized in the synthesis of targeted monoclonal antibodies and enzyme inhibitors. These modifications not only improve the pharmacokinetic profiles of these drugs but also reduce their immunogenicity, thereby minimizing side effects. The compound’s ability to form stable linkages with other biomolecules makes it an invaluable tool in drug design and development.

The application of Acid-PEG3-C2-Boc extends beyond pharmaceuticals into the realm of diagnostic imaging and biosensors. PEGylation can enhance the contrast properties of imaging agents, allowing for more accurate detection and monitoring of diseases such as cancer and neurodegenerative disorders. Furthermore, its stability under various conditions makes it suitable for use in high-throughput screening assays, where consistent performance is critical.

In conclusion, Acid-PEG3-C2-Boc (CAS No. 1807539-06-5) represents a significant advancement in biotechnological applications. Its unique structure and functional properties make it an indispensable tool in the development of innovative drug delivery systems, diagnostic agents, and therapeutic interventions. As research continues to evolve, the potential applications of this compound are likely to expand further, solidifying its role as a cornerstone in modern chemical biology.